Ethyl 4-(4-formylphenyl)butanoate

• IUPAC Name: ethyl 4-(4-formylphenyl)butanoate
• InChI: InChI=1S/C13H16O3/c1-2-16-13(15)5-3-4-11-6-8-12(10-14)9-7-11/h6-10H,2-5H2,1H3
• InChI Key: CEMKFRKKGZICMS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCCC1=CC=C(C=C1)C=O
• Molecular Formula: C13H16O3
• DSSTOX Substance ID: DTXSID90631307
• Molecular Weight: 220.26 g/mol
• CAS RN: 177736-20-8

Description

Ethyl 4-(4-formylphenyl)butanoate, also known as ethyl 4-(p-formylphenyl)butyrate, is a chemical compound that belongs to the class of aromatic esters. It is commonly used in scientific research due to its unique properties and potential applications. In

Mechanism of Action

The mechanism of action of Ethyl 4-(4-formylphenyl)butanoate is not well understood, but it is believed to act as an inhibitor of certain enzymes. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme that plays a role in the breakdown of the neurotransmitter acetylcholine. Additionally, it has been shown to inhibit the activity of other enzymes, such as butyrylcholinesterase and carboxylesterase.
Biochemical and Physiological Effects:
The biochemical and physiological effects of Ethyl 4-(4-formylphenyl)butanoate are not well studied, but it is believed to have potential therapeutic applications due to its ability to inhibit certain enzymes. It has been shown to have neuroprotective effects in vitro, and it may have potential applications in the treatment of Alzheimer's disease and other neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of Ethyl 4-(4-formylphenyl)butanoate is its ease of synthesis and purification. It can be synthesized in high purity and used in a variety of scientific applications. However, one limitation of this compound is its potential toxicity. It has been shown to be toxic to certain cell lines at high concentrations, and caution should be taken when handling this compound.

Future Directions

There are many potential future directions for research involving Ethyl 4-(4-formylphenyl)butanoate. One area of interest is the development of new enzyme inhibitors based on this compound. Additionally, it may have potential applications in the treatment of neurodegenerative disorders, and further studies are needed to explore these potential therapeutic applications. Finally, the synthesis of new derivatives of Ethyl 4-(4-formylphenyl)butanoate may lead to the development of new bioactive compounds with potential therapeutic applications.

Synthesis Methods

Ethyl 4-(4-formylphenyl)butanoate can be synthesized through a multi-step process that involves the reaction between 4-formylbenzaldehyde and Ethyl 4-(4-formylphenyl)butanoate 4-bromobutyrate. The reaction is carried out in the presence of a base and a solvent, and the resulting product is purified through column chromatography. This method yields a high purity product that can be used in various scientific applications.

Scientific Research Applications

Ethyl 4-(4-formylphenyl)butanoate has been used in a variety of scientific research applications, including the study of enzyme inhibition, protein structure determination, and drug discovery. It is commonly used as a substrate for enzyme assays, as it can be easily converted to other compounds through enzymatic reactions. Additionally, it has been used as a starting material for the synthesis of various bioactive compounds.